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Compound of Interest

Compound Name: 4-Acetylaminobiphenyl!

Cat. No.: B142796

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 4-
Acetylaminobiphenyl (CAS: 4075-79-0), a significant metabolite of the procarcinogenic agent
4-Aminobiphenyl.[1][2] This document is intended to serve as a comprehensive resource for
researchers and professionals engaged in drug development and toxicological studies.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of 4-
Acetylaminobiphenyl, providing a quantitative foundation for experimental design and

computational modeling.
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Property Value Source

Molecular Formula C14H13NO [3114]

Molecular Weight 211.26 g/mol [2][41[5]

Melting Point 171-172 °C [21[31[4][5]

N ) 419.3 °C at 760 mmHg

Boiling Point , [3]
(Predicted)

Density 1.124 g/cm3 (Predicted) [3]
Insoluble in water; Very soluble

Solubility in alcohol, acetone, and [1][5]16]
methanol.
Light tan solid; Crystals from

Appearance ] [11[2][5]
diluted methanol.

LogP 3.385 [3]

Refractive Index

1.61 (Predicted)

[3]

Flash Point

251.4 °C

[3]

Metabolic Pathway and Bioactivation

4-Acetylaminobiphenyl is a metabolite of the known carcinogen 4-aminobiphenyl (ABP).[7]

The metabolic processing of both ABP and 4-acetylaminobiphenyl primarily occurs in the liver

and involves a series of enzymatic reactions, including N-acetylation, C- and N-hydroxylation,

and glucuronidation.[8] The cytochrome P-450-dependent system plays a crucial role in these

transformations.[5] The N-hydroxylation of 4-acetylaminobiphenyl leads to the formation of N-

hydroxy-4-acetylaminobiphenyl, a carcinogenic metabolite.[5]
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Metabolic pathway of 4-Acetylaminobiphenyl.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of solid organic
compounds like 4-Acetylaminobiphenyl are outlined below.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid-to-liquid phase transition
occurs.

Methodology:

o Sample Preparation: A small, finely powdered sample of 4-Acetylaminobiphenyl is packed
into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used. The capillary tube containing the
sample is placed in the heating block.

e Heating: The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches
the expected melting point.

» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded. This range is reported as the melting point.
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Solubility Determination (Shake-Flask Method)

Objective: To determine the saturation concentration of 4-Acetylaminobiphenyl in a given

solvent.

Methodology:

System Preparation: An excess amount of solid 4-Acetylaminobiphenyl is added to a
known volume of the solvent (e.g., water, ethanol) in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure that equilibrium is reached between the undissolved solid and the
dissolved compound.

Phase Separation: The suspension is allowed to settle, and the saturated solution is carefully
separated from the excess solid, typically by centrifugation followed by filtration through a
non-adsorptive filter.

Quantification: The concentration of 4-Acetylaminobiphenyl in the clear, saturated filtrate is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV detection or UV-Vis spectroscopy, against a standard
curve of known concentrations.

Experimental Workflow for Physicochemical
Characterization

The logical flow for characterizing a solid compound like 4-Acetylaminobiphenyl is depicted

below.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b142796?utm_src=pdf-body
https://www.benchchem.com/product/b142796?utm_src=pdf-body
https://www.benchchem.com/product/b142796?utm_src=pdf-body
https://www.benchchem.com/product/b142796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exptoratory

Check Availability & Pricing

Initial Characterization

=
Physical Properfies Determination

Melting Point Determination olublllty Assessment
(Capillary Method) (Shake-Flask Method)

Spectroscopic Analysis

UV-Vis Spectroscopy Mass Spectrometry

(for molecular weight confirmation)

(for Amax and quantification)

Data Compilation

Compile Data into

Technical Guide

Click to download full resolution via product page

Workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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